Cas no 1267106-37-5 (4-(Pentane-1-sulfonyl)-butylamine)

• Product Name: 4-(Pentane-1-sulfonyl)-butylamine
• CAS No: 1267106-37-5
• MF: C₉H₂₁NO₂S
• MW: 207.333541631699
• CID: 4692440
• Update Time: 2023-08-15

4-(Pentane-1-sulfonyl)-butylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Pentane-1-sulfonyl)-butylamine

• Inchi： 1S/C9H21NO2S/c1-2-3-5-8-13(11,12)9-6-4-7-10/h2-10H2,1H3
• InChI Key： LDOXEIIKJMFBNK-UHFFFAOYSA-N
• SMILES： S(CCCCN)(CCCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 194
• Topological Polar Surface Area: 68.5